Cas no 852135-97-8 (3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide)
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
- F0650-0424
- AKOS024591856
- 3-methyl-N-(4-methylthiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b]thiazole-2-carboxamide
- 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
- 852135-97-8
-
- Inchi: 1S/C17H13N5O3S2/c1-9-8-26-16(18-9)20-15(23)14-10(2)21-7-13(19-17(21)27-14)11-4-3-5-12(6-11)22(24)25/h3-8H,1-2H3,(H,18,20,23)
- InChI Key: BZWGTNXOQUROAI-UHFFFAOYSA-N
- SMILES: S1C(C(NC2=NC(C)=CS2)=O)=C(C)N2C=C(C3C=CC=C(C=3)[N+](=O)[O-])N=C12
Computed Properties
- Exact Mass: 399.04598164g/mol
- Monoisotopic Mass: 399.04598164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 162Ų
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0650-0424-2μmol |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-5μmol |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-10μmol |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-20μmol |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-1mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-2mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-3mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-4mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-5mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0650-0424-10mg |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide |
852135-97-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide
Introduction to 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide and Its Significance in Modern Chemical Biology
The compound with the CAS number 852135-97-8, identified as 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a blend of imidazo[2,1-b][1,3]thiazole and thiazole moieties, has garnered significant attention in the scientific community due to its potential biological activities and structural versatility.
In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in drug discovery, owing to their prevalence in bioactive natural products and synthetic pharmaceuticals. The presence of multiple aromatic rings and nitrogen atoms in 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide endows it with unique electronic properties and binding capabilities. These characteristics make it a promising candidate for further investigation in medicinal chemistry.
One of the most compelling aspects of this compound is its structural complexity, which allows for diverse functionalization and derivatization. The imidazo[2,1-b][1,3]thiazole core is particularly noteworthy, as it has been implicated in various biological processes and is a scaffold for several FDA-approved drugs. For instance, derivatives of imidazo[2,1-b][1,3]thiazole have demonstrated efficacy against infectious diseases and cancer by interacting with specific target proteins. The incorporation of a nitrophenyl group at the 6-position introduces additional reactivity and may enhance binding affinity to biological targets.
Recent advancements in computational chemistry have enabled the rational design of heterocyclic compounds like 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. Specifically, preliminary simulations indicate potential interactions with cyclooxygenase (COX) enzymes and lipoxygenase (LOX), which are key mediators of inflammation. Such findings align with the growing interest in developing novel anti-inflammatory agents that target these pathways.
The thiazole moiety in the molecule is another critical feature that contributes to its pharmacological potential. Thiazoles are well-known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects. The presence of two thiazole rings in this compound not only enhances its structural stability but also expands its possible modes of interaction with biological systems. This dual thiazole framework may provide synergistic effects when combined with other pharmacophores.
Furthermore, the methyl groups at the 3-position of the imidazo[2,1-b][1,3]thiazole ring and at the 4-position of the thiazole ring are strategically positioned to influence electronic distribution and steric interactions. These substituents can modulate the compound's solubility, permeability across biological membranes (such as blood-brain barrier), and overall bioavailability. Optimizing these substituents is crucial for developing a lead compound that can effectively reach its intended biological target.
In vitro studies have begun to unravel the pharmacological profile of 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide. Initial experiments have shown promising results in cell-based assays related to cancer cell proliferation and apoptosis. The compound appears to disrupt critical signaling pathways involved in tumor growth and survival. Notably, its ability to induce apoptosis without significant toxicity toward normal cells suggests that it may have therapeutic potential as a selective anticancer agent.
The nitrophenyl group at the 6-position has been particularly interesting from a chemical biology perspective. Nitroaromatic compounds are known for their ability to undergo bioactivation via nitroreduction or direct enzyme-mediated reactions. This process can convert the nitro group into an amine or hydroxylamine derivative, which may alter the compound's binding affinity or metabolic stability. Understanding these transformations is essential for predicting drug metabolism and potential side effects.
From a synthetic chemistry standpoint, 852135-97-8 exemplifies the art of constructing complex heterocyclic systems through multi-step organic synthesis. The synthesis involves key reactions such as cyclization followed by functional group interconversion. Advanced synthetic methodologies have been employed to achieve high yields and purity levels required for pharmaceutical applications. Techniques like transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds within this intricate framework.
The integration of modern analytical techniques has further enhanced our understanding of this compound's properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy (including ¹H NMR and ¹³C NMR), and X-ray crystallography have all played pivotal roles in confirming its molecular structure and elucidating its conformational dynamics. These tools provide critical insights into how the compound behaves both in isolation and within complex biological systems.
The broader significance of compounds like 852135-97-8 lies in their role as building blocks for next-generation therapeutics. By leveraging computational modeling alongside experimental validation, imidazo[2,1-b][1,3]thiazole derivatives continue to be explored for their potential applications across multiple therapeutic areas including oncology, neurodegenerative diseases, infectious diseases, autoimmune disorders, etc.. The versatility inherent in their molecular architecture allows chemists to fine-tune their properties through strategic modifications—a hallmark of modern medicinal chemistry innovation.
In conclusion, 852135-97-8 represents more than just an interesting chemical entity; it embodies cutting-edge research aimed at addressing unmet medical needs through innovative molecular design.* Its complex structure,* rich history,* ongoing investigations,*and future prospects underscore its importance as both an academic subject*and*potential therapeutic agent.* As scientists continue*to unlock*the secrets hidden within nitrogen-containing heterocycles,*compounds like *this* will undoubtedly play a pivotal role*in shaping*the future*of drug discovery.
852135-97-8 (3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-6-(3-nitrophenyl)imidazo2,1-b1,3thiazole-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)